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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethylheptanoic acid is a branched-chain carboxylic acid with the molecular formula

C9H18O2.[1][2] Its structure consists of a seven-carbon heptanoic acid backbone with an ethyl

group attached to the fourth carbon. This seemingly simple molecule holds interest in various

scientific domains due to its unique structural features and potential applications. As a chiral

compound, it can exist as two different enantiomers, which may exhibit distinct biological

activities. This guide provides an in-depth overview of the physical and chemical properties of

4-ethylheptanoic acid, outlines experimental protocols for their determination, and presents a

logical workflow for its characterization. While specific experimental data for 4-ethylheptanoic
acid is limited, this guide supplements available information with data from closely related

compounds and general principles of carboxylic acid chemistry to provide a comprehensive

resource.

Physicochemical Properties
The physicochemical properties of 4-ethylheptanoic acid are crucial for understanding its

behavior in various systems, from chemical reactions to biological interactions. The following

tables summarize key physical and chemical data.
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Table 1: General and Physical Properties of 4-
Ethylheptanoic Acid

Property Value Source/Comment

Molecular Formula C9H18O2 [1][2]

Molecular Weight 158.24 g/mol [1][2]

IUPAC Name 4-ethylheptanoic acid [1]

CAS Number 132735-95-6 [1]

Appearance Colorless liquid (expected)
Based on similar carboxylic

acids.[3][4]

Odor
Disagreeable, "goaty"

(expected)

Characteristic of carboxylic

acids with 5-10 carbons.[3][4]

Boiling Point Estimated ~220-230 °C

No experimental data found.

Estimated based on trends for

similar carboxylic acids.

Melting Point No data available

Expected to be low, as it is

likely a liquid at room

temperature.[5][6]

Density Estimated ~0.9 g/cm³

No experimental data found.

Estimated based on similar

branched-chain carboxylic

acids.

Solubility

in Water Sparingly soluble (expected)

in Organic Solvents Soluble (expected)

pKa Estimated ~4.8-5.0

No experimental data found.

Typical pKa for aliphatic

carboxylic acids.

Table 2: Chemical Reactivity of 4-Ethylheptanoic Acid
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Reaction Type Description

Esterification
Reacts with alcohols in the presence of an acid

catalyst to form esters.

Neutralization
Reacts with bases to form the corresponding

carboxylate salt and water.

Reduction

The carboxylic acid group can be reduced to a

primary alcohol using strong reducing agents

like lithium aluminum hydride (LiAlH4).

Alpha-Halogenation

Can undergo halogenation at the alpha-carbon

(C2) in the presence of a halogen and a catalyst

(e.g., PBr3 in the Hell-Volhard-Zelinsky

reaction).

Decarboxylation

While not facile for simple alkanoic acids,

decarboxylation can be induced under certain

conditions, though it is not a typical reaction.

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of the

physicochemical properties of 4-ethylheptanoic acid. The following are generalized protocols

that can be adapted for this specific compound.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid.

Methodology:

Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask.

Procedure:
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Place a small volume of 4-ethylheptanoic acid and a few boiling chips into the round-

bottom flask.

Assemble the distillation apparatus.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected. This

temperature is the boiling point.

Note: For small sample sizes, a micro-boiling point determination method using a capillary

tube can be employed.

Determination of Density
Principle: Density is the mass per unit volume of a substance.

Methodology:

Apparatus: A pycnometer (a flask with a specific, known volume) and an analytical balance.

Procedure:

Weigh the clean, dry pycnometer.

Fill the pycnometer with 4-ethylheptanoic acid, ensuring no air bubbles are present.

Weigh the filled pycnometer.

The mass of the acid is the difference between the two weighings.

The density is calculated by dividing the mass of the acid by the known volume of the

pycnometer.

Determination of Solubility
Principle: Solubility is the maximum amount of a solute that can dissolve in a known amount of

solvent at a certain temperature.
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Methodology (Qualitative):

Apparatus: Test tubes, vortex mixer.

Procedure:

To separate test tubes, add a small amount of 4-ethylheptanoic acid (e.g., 0.1 mL).

To each test tube, add a different solvent (e.g., 1 mL of water, ethanol, hexane).

Vortex the mixtures thoroughly.

Observe whether the acid dissolves completely, is partially soluble, or is insoluble.

Determination of pKa
Principle: The pKa is the negative logarithm of the acid dissociation constant (Ka) and is a

measure of the strength of an acid.

Methodology (Titration):

Apparatus: A pH meter, a burette, a beaker, and a magnetic stirrer.

Procedure:

Prepare a solution of 4-ethylheptanoic acid of known concentration in a suitable solvent

(e.g., a water-ethanol mixture if solubility in pure water is low).

Titrate the acid solution with a standardized solution of a strong base (e.g., NaOH),

monitoring the pH continuously.

Plot the pH versus the volume of base added.

The pKa is the pH at the half-equivalence point (where half of the acid has been

neutralized).

Spectral Analysis
a. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Principle: NMR spectroscopy provides detailed information about the structure of a molecule by

observing the magnetic properties of atomic nuclei.

Methodology:

Sample Preparation: Dissolve a small amount of 4-ethylheptanoic acid in a deuterated

solvent (e.g., CDCl3).

¹H NMR: The proton NMR spectrum will show signals for the different types of protons in the

molecule, with their chemical shifts, integration values, and splitting patterns providing

information about their chemical environment and connectivity.

¹³C NMR: The carbon-13 NMR spectrum will show signals for each unique carbon atom in

the molecule, providing information about the carbon skeleton.

b. Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to the vibrations of its chemical bonds.

Methodology:

Sample Preparation: A small drop of the neat liquid can be placed between two salt plates

(e.g., NaCl) or analyzed using an Attenuated Total Reflectance (ATR) accessory.

Analysis: The IR spectrum will show characteristic absorption bands for the functional groups

present, notably a broad O-H stretch for the carboxylic acid and a strong C=O stretch.

c. Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio of ions, providing information

about the molecular weight and fragmentation pattern of a molecule.

Methodology:

Ionization: The sample is ionized, typically using techniques like Electron Ionization (EI) or

Electrospray Ionization (ESI).
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Analysis: The resulting mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound, as well as fragment ions that can help to elucidate the

structure.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of 4-ethylheptanoic acid.

Initial Assessment

Physical Property Determination Chemical Property Determination

Purity Analysis (GC-MS)

Structural Confirmation (NMR, IR)

Boiling Point Density Solubility pKa (Titration)

Reactivity Studies

Sample Acquisition

Click to download full resolution via product page

Caption: Workflow for the physicochemical characterization of 4-ethylheptanoic acid.

Conclusion
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4-Ethylheptanoic acid, while a relatively simple molecule, presents an interesting case for

detailed physicochemical characterization. This technical guide provides a foundational

understanding of its properties, drawing from established principles of organic chemistry and

data from related compounds. The outlined experimental protocols offer a practical framework

for researchers to obtain precise data for this specific molecule. A thorough understanding of

these properties is paramount for its potential application in various fields, including flavor and

fragrance chemistry, and as a building block in the synthesis of more complex molecules for

drug discovery and development. Further research to determine the specific experimental

values for properties like boiling point, melting point, density, and pKa will be invaluable in fully

elucidating the chemical nature of 4-ethylheptanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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